4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide

• IUPAC Name: 4-(2-methylpiperidin-1-yl)sulfonyl-N-(4-nitrophenyl)benzamide
• InChI: InChI=1S/C19H21N3O5S/c1-14-4-2-3-13-21(14)28(26,27)18-11-5-15(6-12-18)19(23)20-16-7-9-17(10-8-16)22(24)25/h5-12,14H,2-4,13H2,1H3,(H,20,23)
• InChI Key: IUDPGMQCRYBWFH-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C19H21N3O5S
• Molecular Weight: 403.5 g/mol

Description

4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide, also known as MPSPB, is a chemical compound that has gained attention in the scientific community due to its potential applications in medical research. MPSPB is a sulfonamide derivative that has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further study.

Mechanism of Action

The mechanism of action of 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide is not fully understood, but it is thought to act as a modulator of ion channels in the nervous system. It has been shown to bind to specific sites on ion channels, altering their function and leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the modulation of calcium channels, the inhibition of certain ion channels, and the regulation of cellular signaling pathways. It has also been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide in lab experiments is its high affinity for certain ion channels, making it a valuable tool for studying their function. It is also relatively easy to synthesize and purify, making it accessible to researchers. However, one limitation of using this compound is that its mechanism of action is not fully understood, which can make interpreting results more challenging.

Future Directions

There are several potential future directions for research involving 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide. One area of interest is its potential as a therapeutic agent for the treatment of inflammatory diseases. It may also be useful for studying the function of specific ion channels in the nervous system. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in medical research.

Synthesis Methods

The synthesis of 4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide involves several steps, including the reaction of 2-methylpiperidine with p-toluenesulfonyl chloride to form the sulfonyl derivative. This is then reacted with 4-nitrobenzoyl chloride to form the final product, this compound. The synthesis of this compound has been optimized to produce high yields and purity, making it suitable for use in scientific research.

Scientific Research Applications

4-[(2-methyl-1-piperidinyl)sulfonyl]-N-(4-nitrophenyl)benzamide has been used in a range of scientific research applications, including as a tool for studying the function of ion channels in the nervous system. It has also been used to investigate the role of calcium channels in cellular signaling pathways. This compound has been shown to have a high affinity for certain ion channels, making it a valuable tool for studying their function.